Cas no 51965-61-8 (Benzeneacetonitrile,4-fluoro-a-methyl-)
51965-61-8 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-methyl-
Benzeneacetonitrile,4-fluoro-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-fluoro-a-methyl-
- 2-(4-fluorophenyl)propanenitrile
- 2-(4-fluorophenyl)propiononitrile
- P-FLUORO-ALPHA-METHYLPHENYLACETONITRILE
- 4-fluoro-α-methyl-Benzeneacetonitrile
- 51965-61-8
- SCHEMBL8088810
- AT19993
- DTXSID00966293
- NS00059169
- 2-(4-Fluorophenyl)propanenitrile #
- CS-0238234
- EINECS 257-563-2
- 4-fluoro-alpha-methylbenzeneacetonitrile
- EN300-191809
- Benzeneacetonitrile, 4-fluoro-.alpha.-methyl-
-
- Inchi： 1S/C9H8FN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,1H3
- InChI Key： JPTHCYFZRSLQMW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C#N)C
Computed Properties
- Exact Mass: 149.06414
- Monoisotopic Mass: 149.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.087
- Boiling Point: 220.7°C at 760 mmHg
- Flash Point: 86.4°C
- Refractive Index: 1.5
- PSA: 23.79
Benzeneacetonitrile,4-fluoro-a-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-191809-0.05g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 0.05g |
$66.0 | 2023-02-16 | |
| Enamine | EN300-191809-0.1g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 0.1g |
$98.0 | 2023-02-16 | |
| Enamine | EN300-191809-0.25g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 0.25g |
$142.0 | 2023-02-16 | |
| Enamine | EN300-191809-0.5g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 0.5g |
$271.0 | 2023-02-16 | |
| Enamine | EN300-191809-1.0g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-191809-2.5g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 2.5g |
$726.0 | 2023-02-16 | |
| Enamine | EN300-191809-5.0g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 5.0g |
$1074.0 | 2023-02-16 | |
| Enamine | EN300-191809-10.0g |
2-(4-fluorophenyl)propanenitrile |
51965-61-8 | 95% | 10.0g |
$1593.0 | 2023-02-16 | |
| A2B Chem LLC | AG47925-50mg |
2-(4-fluorophenyl)propiononitrile |
51965-61-8 | 95% | 50mg |
$105.00 | 2024-04-19 | |
| A2B Chem LLC | AG47925-100mg |
2-(4-fluorophenyl)propiononitrile |
51965-61-8 | 95% | 100mg |
$139.00 | 2024-04-19 |
Benzeneacetonitrile,4-fluoro-a-methyl- Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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